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This technical guide provides a comprehensive overview of the itinerant magnetic properties of
La2Ni7 single crystals. La2Ni7 is an intermetallic compound that has garnered significant
interest due to its complex magnetic phase diagram and the weak itinerant nature of its
magnetism, positioning it as a key material for studying quantum criticality.[1][2][3][4][5][6][7]
This document synthesizes key findings on its magnetic transitions, crystal structure, and
fundamental physical properties, presenting quantitative data in a structured format and
detailing the experimental methodologies used in its characterization.

Crystal Structure and Synthesis

La2Ni7 crystallizes in a hexagonal Ce2Ni7-type structure, belonging to the P63/mmc space
group.[8] The crystal structure is composed of alternating La2Ni4 and LaNi5 subunits.[8] This
layered structure gives rise to two crystallographically inequivalent La sites and five distinct Ni
sites.[8]

Table 1: Crystallographic Data for La2Ni7
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Parameter Value Reference
Crystal System Hexagonal [8]
Space Group P63/mmc [8]
Lattice Parameter (a) 5.06235(11) A [8]
Lattice Parameter (c) 24.6908(8) A [9]

Experimental Protocols

The investigation of the intrinsic properties of La2Ni7 has been made possible through the
successful synthesis of large single crystals.[4][5]

» Method: High-quality single crystals of La2Ni7 are typically grown from a binary, La-Ni melt
or a high-temperature solution.[1][8] The process involves preparing a stoichiometric mixture
of high-purity lanthanum and nickel, which is then melted in an inert atmosphere. The
subsequent slow cooling of the melt facilitates the nucleation and growth of single crystals.[9]
[10][11][12] Crystals often grow as well-faceted plates with a distinct hexagonal morphology.

[5]

o Magnetization Measurements: Temperature and magnetic field-dependent magnetization
measurements are performed using a commercial magnetometer. These measurements are
crucial for determining the magnetic transition temperatures and constructing the anisotropic
H-T phase diagrams.[4]

» Neutron Diffraction: Single-crystal neutron diffraction is a powerful technique used to
determine the magnetic structure, including the propagation vector and the direction of the
ordered magnetic moments in the different magnetic phases.[1][2][3][4][5][7][13]

o Specific Heat: The temperature dependence of the specific heat is measured to identify
phase transitions, which manifest as anomalies at the critical temperatures.

o Electrical Resistivity: Four-probe electrical resistivity measurements as a function of
temperature are used to probe the scattering of conduction electrons by magnetic moments,
revealing features at the magnetic ordering temperatures.[14]
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» Nuclear Magnetic Resonance (NMR) and Nuclear Quadrupole Resonance (NQR): 139La
NMR and NQR measurements provide local, microscopic information about the magnetic
state at the lanthanum nuclear sites, helping to determine the magnetic structure and study
magnetic fluctuations.[8][15]

e Angle-Resolved Photoemission Spectroscopy (ARPES): High-resolution ARPES is employed
to directly probe the electronic band structure and its reconstruction across the successive
magnetic transitions.[16]

Itinerant Magnetic Properties and Phase Transitions

La2Ni7 is characterized as a weak itinerant magnet with a small ordered moment of
approximately 0.15 puB/Ni.[2][3][5] It exhibits a fascinating series of zero-field antiferromagnetic
(AFM) phase transitions as a function of temperature.[1][2][3][4][5][7]

Table 2: Magnetic Phase Transitions in La2Ni7 at Zero Magnetic Field

Transition Phase Magnetic Nature of
. . Reference
Temperature Transition Structure Transition
T1=61.0-62.3 Paramagnetic to Incommensurate
Second-order [L12103114111.3]
K C-Phase AFM
T2=56.5-57.2 C-Phase to B- Incommensurate
Second-order [L1[21[3]14]1123]
K Phase AFM
T3=42.0-42.8 B-Phase to A- Commensurate ) [L][2][3][4][13]
First-order
K Phase AFM [14]

The higher temperature C and B phases are characterized by incommensurate magnetic
ordering, while the low-temperature A phase exhibits a commensurate antiferromagnetic
structure with moments aligned along the c-axis.[1][2][3][8][13] The highest temperature phase
(C-phase) is noted to have a clear ferromagnetic component.[1][2][3][5][7]

Table 3: Key Physical Properties of La2Ni7
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Property Value Reference
Ordered Magnetic Moment ~0.15 uB/Ni [21[31[5]
Effective Moment )
) ~0.80 uB/Ni [81[17]

(Paramagnetic State)
Paramagnetic Curie-Weiss

67 K [8][17]
Temperature
Rhodes-Wohlfarth Ratio (uc/

5.3 [4]

psat)

The relatively large Rhodes-Wohlfarth ratio is consistent with the itinerant nature of the

magnetism in La2Ni7.[4]
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Caption: Experimental workflow for the investigation of itinerant magnetism in La2Ni7.
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Caption: Schematic H-T phase diagram of La2Ni7 for a magnetic field applied along the c-axis.

Quantum Criticality

The delicate nature of the magnetic order in La2Ni7, characterized by small ordered moments
and multiple phase transitions in a narrow temperature range, suggests its proximity to a
quantum critical point (QCP).[4][6][18][19] A QCP is a zero-temperature phase transition driven
by quantum fluctuations, and systems near a QCP often exhibit unconventional physical
properties.[6] The magnetism in La2Ni7 can be tuned by external parameters such as pressure
or chemical substitution, making it an ideal platform to explore the physics of quantum criticality
in itinerant magnets.[4] For instance, a mere 3% substitution of Cu for Ni is sufficient to drive
the system into a ferromagnetic ground state, highlighting the close competition between
antiferromagnetic and ferromagnetic interactions.[4]
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Conclusion

La2Ni7 single crystals represent a model system for investigating weak itinerant magnetism.
The availability of high-quality single crystals has enabled detailed studies of its complex
magnetic phase diagram, revealing a cascade of magnetic transitions into commensurate and
incommensurate antiferromagnetic states. The combination of macroscopic and microscopic
experimental probes has provided a comprehensive picture of its magnetic and electronic
properties. The proximity of La2Ni7 to a quantum critical point makes it a compelling material
for future studies aimed at understanding the interplay between magnetism, quantum
fluctuations, and emergent electronic phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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